An efficient light management technique is proposed and investigated by developing a TCAD model for microcrystalline silicon based thin film solar cell. The model includes physical insight related to some optical phenomenon like scattering and diffusive reflection of light as well as some electrical phenomena like carrier transport at the heterointerfaces. Two different structures, which comprises of sawtooth and grating-type back nanotextured in combination with random front nano-textured absorber layers are considered in this work. It has been observed that sawtooth or grating type back nano-textured absorber layer results in enhanced absorption of incident photons as compared to the planar back absorber layer. Also, the grating type back-textured absorber provides better performance compared to its sawtooth counterparts. Finally, the depth and period of grating are optimized in order to maximize the power conversion efficiency of grating-back-textured with random-front-textured absorber. The optimized structure results in an efficiency of 12.325% which corresponds to an improvement of 3.975% compared to the random front and back nano-textured thin film solar cell.

Learning algorithms based on synchronization of oscillators are currently being pursued as an alternative to standard neural-network algorithms for data classification. For such oscillator-based algorithms, while learning can be implemented off-line on a computer, on-chip inference/ testing can be implemented on an array of uniform-mode spin Hall nano-oscillators (SHNOs), leading to a scalable and energy-efficient technology. Here, we propose a modification to an existing oscillator-based off-line learning algorithm for binary classification: unlike in the previous version of the algorithm, here the difference between natural frequencies of the output oscillators is kept constant throughout the learning process. This helps in preservation of the shape of the synchronization region and leads to higher classification accuracy, as we show for binary-classification tasks using two popular data sets: Fisher's Iris and MNIST. Next, in this paper, we show how a synchronization pattern obtained after such training, using our proposed algorithm, can be implemented on an array of dipole-coupled uniform-mode SHNOs for on-chip inference. We model the SHNO system through the macro-spin model, which is computationally much less resource-intensive to simulate compared to the micromagnetic model used previously for this kind of study. We also extend our algorithm to multi-class classification and thereby discuss scaling of our system.

This article proposes a novel fuzzy-inspired nanobiosensing framework for soft classification of tumor by using multiple features of the tumor, where interrelationships between different features are accounted for. For illustration purpose, two features of breast cancer, namely, tumor tissue abnormality and tumor foci separation, are utilized to determine the disease state. The sensing performance is then evaluated through the fuzzy relation transfer analysis. This analysis enables an intuitive yet systematic way to characterize the variation of classification fuzziness occurred during the sensing process facilitated by nanoscale contrast agents. Subsequently, the mean absolute error of the pre- and post-contrast membership functions is employed to evaluate the sensing integrity. Finally, numerical results are presented to demonstrate the principles of the proposed framework.

Amid the quest for nanoscale devices to mimic the biological neuronal dynamics, this article demonstrates a SOI Junctionless Field Effect Transistor (JLFET) based leaky integrate and fire (LIF) neuron in sub-20 nm technology. The band-to-band-tunneling (BTBT) mechanism is considered to imitate the leaky-integration behavior. As JLFET has strongly doped channel that supports fully depletion in the OFF state with considerable band overlapping of channel and drain regions that is subsequently allowing the BTBT in lateral direction. Moreover, the proposed device based LIF neuron requires neither metallurgical junction nor back gate bias to induce the floating body to confine the excess carrier. And, it requires only 0.4 V of supply voltage, which is much lower compared to its equivalent bulk FinFET and PD-SOI MOSFET based LIF neurons and it shows a GHz range of spiking frequency i.e., $\sim$ 8 orders greater than biological neuron. Hence, it presumes that the proposed SOI JLFET based LIF neuron is more suitable for large scale hardware implementation of spiking neural network (SNN) due to its energy and area efficiency comparable with biological neuron along with CMOS compatibility.

A nanophotonic ring resonator based on hybrid plasmonic waveguide is numerically proposed. Introduction of a comb-like structure in the resonator results in large group delay which can be tuned electrically. The proposed silicon-based nanophotonic structure incorporates comb-like design with copper-air subwavelength grating on $\text{Si}{\mathrm{O}}_{2}$ which supports resonance enhanced propagation of hybrid plasmonic mode confined in 50 nm thick $\text{Si}{\mathrm{O}}_{2}$ . The device with its engineered design shows an ultra-large group delay of 208 ps for 1 mm length. The proposed device also exhibits a voltage tunable group delay with a tuning of 48 ps on varying the voltage from −5 V to 5 V. The proposed device with its CMOS compatible and scalable design is useful for integrated optoelectronic circuits. The reported large delay and wide tuning make it a perfect candidate for applications in optical delay lines, signal processing, beam steering in phase array antennas and in microwave photonics.

The optical nanostructures with high-integration have attracted considerable attentions in the function expansion for the organic light-emitting devices (OLEDs). However, these nanostructures are usually fabricated by hard brittle materials, such as Si, and applied as attached equipment into device system. The traditional integration strategy gradually cannot meet the requirement for ultrathin, high-flexibility and multifunction in the new generation OLEDs. In this work, the electron beam lithography (EBL) has been applied to integrated the optical nanostructures into metallic electrode, realizing the high functional integration into ultrathin OLEDs. After carefully designed the structured electrode, we have successfully integrated the function of charge injection, trapped photons extraction and light collimation into one. And this attempt may provide a feasible strategy for the fabrication of next-generation ultrathin and multifunctional photoelectric devices.

Polymeric insulating materials have been widely used in high voltage equipment, particularly in power cables, as insulating material, due to their excellent performances. This study investigates the significance of atmospheric pressure plasma (APP) treatment on silicon dioxide (SiO 2 ) nanoparticles in enhancing the partial discharge (PD) resistant and breakdown strength characteristics of low-density polyethylene (LDPE) nanocomposites. The duration of plasma treatment was manipulated for 15 and 30 minutes to identify the effects of treatment duration on their dielectric properties. The loading of fillers was varied into 1, 3, and 5 wt% to identify the promising formulations. The results exhibited that the dielectric properties of LDPE nanocomposites have improved as the SiO 2 nanoparticles were treated, anticipated due to the surface activation via functionalizing hydroxyl group on the fillers as ultimate oxidation agent, resulting in reduced size of agglomerated clusters. The PD resistant and breakdown strength characteristics have increased up to 47% and 70% of the unfilled samples, respectively, as the SiO 2 nanoparticles were treated using plasma. Plasma treatment was found to be an alternative technique for improving the filler-polymer surface interaction, at once promising the better dielectric properties of LDPE nanocomposites, potentially prolonging the lifetime of the insulating materials.

Noisein test images can significantly reduce the inference accuracy of Convolution Neural Networks (CNNs). The learning alogrithm that optimise the CNN for inference often use training images that represent a limited number of variations of objects. Any variations from the training set makes it harder to recognise test images, thereby indicating lose of generalisation. We propose to use Gated Pixel Convolution Neural Network (PixelCNN) for generating training images to readjust the weights of pretrained CNN network. This way, the readjustment of weights using generated images, helps to improve the generalisation ability of the CNNs. Through this approach the CNN learning becomes continuous even with a limited training data and can be limited by the amount of generalisation and robustness to variability required for a given task. The proposed memristive loop generate architecture was designed using 22 nm CMOS technology and Knowm Meta-Stable Switch (MSS) memristor model ( $WO_{x}$ device parameters) with an on-chip area of $\text{1.54}\;\text{mm}^{2}$ and reduced power consumption.

In this article, a synaptic semiconductor device and its crossbar have been demonstrated for real-time artificial intelligence (AI) applications. The proposed device is a dual gate, metal-oxide-semiconductor field-effect transistor (MOSFET) with charge trapping and de-trapping capabilities to emulate synaptic weight modulation. It achieves ultra-low energy consumption in the range few-tenth of femto-Joules and can be further reduced by adjusting device parameters. Moreover, to prove the potential of the proposed device as an analog AI accelerator, it was trained and tested for an ANN based underwater image enhancement algorithm on Underwater Image Enhancement Benchmark (UIEB) dataset. The results were compared to the state-of-arts which show that our proposed algorithm works better than most of the previous works on qualitative as well as quantitative grounds. The ultra-low energy consumption of the order of one-tenth of femto-Joules makes the proposed crossbar architecture (AI accelerator) a potential candidate for real-time data intensive AI/ML applications.

Presents the table of contents for this issue of the publication.